Cas no 2137569-96-9 (4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde
• CAS No: 2137569-96-9
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 6388725
• PubChem ID: 165460088
• Update Time: 2025-10-28

4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-740682
• 4-(4-ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde
• 2137569-96-9
• 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C17H25NO/c1-5-17(4)6-8-18(9-7-17)16-11-13(2)15(12-19)10-14(16)3/h10-12H,5-9H2,1-4H3
• InChI Key： QBMXRBCWPXGPFQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)N1CCC(C)(CC)CC1

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde

Professional Introduction to 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137569-96-9)

4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137569-96-9, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of a piperidine ring substituted with ethyl and methyl groups, coupled with a dimethylbenzaldehyde moiety, contributes to its distinctive chemical behavior and reactivity.

The structural motif of 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde makes it a valuable scaffold for medicinal chemists exploring new pharmacophores. The piperidine ring is known for its ability to enhance bioavailability and binding affinity in drug molecules, while the aldehyde group provides a reactive site for further functionalization. This combination has led to its investigation in various pharmacological contexts, including the modulation of enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde and biological targets. Studies have demonstrated that the compound can interact with specific proteins and enzymes, making it a promising candidate for drug discovery. For instance, its ability to bind to certain kinases and transcription factors has been explored in preclinical trials, suggesting potential therapeutic benefits in treating inflammatory diseases and cancer.

The synthesis of 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for the introduction of additional functional groups, enhancing the compound's versatility in drug development.

In the realm of biochemical research, 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde has been utilized as an intermediate in the synthesis of more complex molecules. Its aldehyde functionality serves as a versatile handle for forming covalent bonds with other biomolecules, enabling the creation of probes for studying protein-protein interactions and enzyme mechanisms. Such applications are crucial for unraveling complex biological pathways and developing targeted therapies.

The pharmacological profile of 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde is further illuminated by its interaction with neurological targets. Preliminary studies have indicated that this compound may modulate neurotransmitter systems, making it a candidate for investigating potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the piperidine ring to cross the blood-brain barrier enhances its attractiveness as a neuroactive compound.

The safety profile of 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde is another critical aspect that has been extensively studied. Acute toxicity tests have shown that the compound exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further studies are needed to evaluate long-term effects and potential side interactions with other drugs.

The industrial significance of 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde extends beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its potential as a building block for novel drugs. The demand for high-quality intermediates like this one is expected to grow as drug discovery efforts continue to evolve.

In conclusion, 4-(4-Ethyl-4-methylpiperidin-1-yl)-2,5-dimethylbenzaldehyde (CAS No. 2137569-96-9) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new therapeutic agents and biochemical probes. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.